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Compound of Interest

Compound Name:
Fluticasone-d3 17beta-Carboxylic

Acid

Cat. No.: B15142320

Get Quote

Part 1: Compound Identity & Physicochemical
Context[1]
Before addressing solubility, it is critical to define the exact chemical entity. "Fluticasone 17

-Carboxylic Acid" typically refers to the fully hydrolyzed steroid core (C21), distinct from the
"Fluticasone Propionate 17

-Carboxylic Acid" (C24, often called Metabolite M1).

Based on the nomenclature Fluticasone-d3 17

-Carboxylic Acid, this guide focuses on the C21-deuterated core acid, where the S-fluoromethyl
carbothioate group has been hydrolyzed to a carboxylic acid, and the C17-ester
(propionate/furoate) is absent.
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Property Specification

Chemical Name

-Difluoro-11

,17

-dihydroxy-16

-methyl-3-oxoandrosta-1,4-diene-17

-carboxylic acid-d3

Molecular Formula

Molecular Weight ~399.44 g/mol (varies by isotopic enrichment)

Unlabeled CAS 28416-82-2 (Parent Acid)

pKa (Acidic) ~3.5 (Carboxylic acid moiety)

LogP
~2.6 (Less lipophilic than Fluticasone

Propionate due to -COOH)

Appearance White to off-white solid

Critical Note on Isotopologues: The solubility data provided below is derived from the

thermodynamic properties of the non-deuterated analog (

). Deuterium substitution (

) does not statistically alter thermodynamic solubility in organic or aqueous solvents,

allowing the use of unlabeled data as a valid proxy for the d3-standard.

Part 2: Solubility Data
The solubility of Fluticasone-d3 17
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-Carboxylic Acid is governed by the competing hydrophobicity of the androstane steroid
backbone and the hydrophilicity of the ionizable carboxylic acid at C17.

Primary Solvent Solubility Table
Data represents saturation limits at 25°C.

Solvent Solubility Rating
Estimated Conc. (

)

Application
Context

DMSO Soluble

Primary Stock

Solution. Best for

long-term stability

(-20°C).

DMF Soluble

Alternative stock

solvent; harder to

evaporate than

MeOH.

Methanol Slightly Soluble

Secondary working

stocks;

sonication/warming

required.

Acetonitrile Slightly Soluble

Compatible mobile

phase; poor for high-

conc stocks.

Water Insoluble
Not suitable for stock

prep.

PBS (pH 7.2) Very Slightly Soluble *

Only soluble if pre-

dissolved in DMSO

(e.g., 1:4

DMSO:PBS).

*Note: Solubility in aqueous buffers is pH-dependent due to the carboxylic acid (pKa ~3.5). At

pH > 5.0, the deprotonated carboxylate anion increases solubility slightly, but the lipophilic

steroid core limits this effect.
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Part 3: Experimental Protocols
Protocol A: Preparation of Master Stock Standard (1
mg/mL)
Objective: Create a stable, accurate stock solution for LC-MS/MS calibration.

Weighing: Accurately weigh 1.0 mg of Fluticasone-d3 17

-Carboxylic Acid into a silanized amber glass vial.

Reasoning: Silanization prevents adsorption of the steroid to glass surfaces; amber glass

protects from photodegradation.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Do NOT use Methanol for the master stock if storing > 1 month. Methanol can slowly

esterify the carboxylic acid group over time, especially if trace acid is present. DMSO is

chemically inert toward the -COOH group.

Dissolution: Vortex for 60 seconds. If particulates remain, sonicate at 35°C for 5 minutes.

Visual Check: Solution must be crystal clear.

Storage: Aliquot into single-use volumes (e.g., 100 µL) and store at -80°C.

Stability:[1] Stable for >2 years in DMSO at -80°C.

Protocol B: Working Standard for LC-MS (1 µg/mL)
Objective: Dilute stock for instrument injection without precipitating the compound.

Thaw: Thaw one DMSO aliquot at room temperature. Vortex.

Intermediate Dilution: Dilute 10 µL of Stock A into 990 µL of Methanol. (Conc: 10 µg/mL).

Final Dilution: Dilute 100 µL of Intermediate into 900 µL of 50:50 Acetonitrile:Water.

buffer Choice: Do not use 100% aqueous buffer. Keep organic content
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to prevent the steroid core from crashing out of solution / adsorbing to the vial walls.

Part 4: Visualization & Pathways
Structural Context & Metabolic Pathway
This diagram illustrates the relationship between the parent drug (Fluticasone Propionate) and

the target analyte (Fluticasone 17

-Carboxylic Acid), highlighting the hydrolysis step.

Deuterium Labeling (d3)

Fluticasone Propionate
(Parent Drug)

M1 Metabolite
(Fluticasone Propionate Acid)

[Hydrolysis of Thioester]

 Esterase Hydrolysis
(Loss of S-fluoromethyl)

Fluticasone 17β-Carboxylic Acid
(Target Analyte)
[Full Hydrolysis]

 Esterase Hydrolysis
(Loss of Propionate)

The d3 label is typically located
on the steroid backbone (C16-Methyl)

for the fully hydrolyzed target.

Click to download full resolution via product page

Caption: Metabolic hydrolysis pathway converting Fluticasone Propionate to the fully

hydrolyzed 17

-Carboxylic Acid.

Solubility & Stock Preparation Workflow
This flowchart guides the researcher through the optimal solvent selection process to avoid

precipitation.
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Solid Fluticasone-d3
17β-Carboxylic Acid

Select Primary Solvent

DMSO (Recommended)
Conc: 1-5 mg/mL

High Solubility
Inert

Methanol
Conc: <1 mg/mL

Moderate Solubility
Risk of Esterification

Water/PBS
(DO NOT USE)

Insoluble

Store at -80°C
(Stable >2 Years)

Working Solution Prep
Dilute 1:100 into 50% ACN/Water

Click to download full resolution via product page

Caption: Decision tree for solvent selection ensuring maximum stability and solubility of the

stock standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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